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Introduction
D(+)-Raffinose pentahydrate is a naturally occurring trisaccharide composed of galactose,

glucose, and fructose moieties.[1][2][3] It belongs to the raffinose family of oligosaccharides

(RFOs), which are widely distributed in the plant kingdom, ranking second only to sucrose in

abundance as soluble carbohydrates.[2] Found in a variety of vegetables, grains, and seeds

such as cotton seeds, D(+)-Raffinose pentahydrate serves diverse functions in both biological

and industrial applications.[2][4] In the pharmaceutical and biotechnology sectors, it is utilized

as a cryoprotectant for cells and a stabilizing excipient for therapeutic proteins.[2] This guide

provides an in-depth overview of its core physical and chemical properties, supported by

experimental methodologies and structural visualizations.

Physical Properties of D(+)-Raffinose Pentahydrate
D(+)-Raffinose pentahydrate typically presents as a white, odorless, crystalline powder with a

sweet taste approximately 10% that of sucrose.[2][5] Its key physical characteristics are

summarized in the table below, providing a consolidated view of its quantitative properties

sourced from various technical data sheets.
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Property Value Citations

Appearance
White crystalline powder or

crystals.
[4][5][6]

Molecular Formula C₁₈H₃₂O₁₆ · 5H₂O [1][4][7]

Molecular Weight 594.51 g/mol [4][7][8][9]

Melting Point 78 - 82 °C [4][8][10]

Solubility

Water: 0.1 g/mL (clear,

colorless solution); 50 mg/mL.

[8][10] DMSO: 20 mg/mL.[7]

[11] Dimethylformamide: 15

mg/mL.[7] Ethanol: 0.1 mg/mL.

[7]

[7][8][10][11]

Specific Optical Rotation
[α]20/D +103° to +107°

(c=10% in H₂O).
[4][8][12][13]

pH
5.5 - 7.0 (in a 100 g/L aqueous

solution at 25 °C).
[14][15]

Density ~1.47 g/cm³ at 20 °C. [14][15]

Loss on Drying

13.0 - 17.0 % (consistent with

the presence of five water

molecules).

[4]

Bulk Density 0.40 - 0.70 g/mL. [4]

Chemical Properties and Structure
Raffinose is a non-reducing trisaccharide, a key characteristic that influences its stability. It is

composed of O-α-D-galactopyranosyl-(1→6)-α-D-glucopyranosyl β-D-fructofuranoside.[1][8]

The material is stable under normal ambient and anticipated storage and handling conditions.

[14][16] However, it can react violently with strong oxidizing agents.[14][17]
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Property Value Citations

Synonyms

Melitose, Melitriose, O-α-D-

Galactopyranosyl-(1→6)-α-D-

glucopyranosyl β-D-

fructofuranoside pentahydrate.

[1][8]

CAS Number 17629-30-0 [1][4][8][13]

Purity (Assay by HPLC) ≥98% to ≥99.0%. [4][7][8][13]

Ignition Residue ≤ 0.1% (as sulfated ash). [4][8][12]

Reactivity

Stable under normal

conditions; reacts violently with

strong oxidizers.

[14][16][17]

Hydrolysis

Hydrolyzed by the enzyme α-

galactosidase into D-galactose

and sucrose. Acid hydrolysis

yields D-galactose, D-glucose,

and D-fructose.

[1][2][5][7]

Chemical Structure and Enzymatic Hydrolysis
The structural arrangement of D(+)-Raffinose consists of a galactose unit linked to the glucose

unit of a sucrose molecule. The specific glycosidic linkages are crucial for its chemical

behavior, particularly its susceptibility to enzymatic cleavage.

Galactose Glucoseα(1→6)

Fructose

α(1→2)β
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Caption: Chemical structure of Raffinose.

The primary chemical reaction of biological significance is its hydrolysis by the enzyme α-

galactosidase. This process is fundamental in both its natural metabolism in organisms

possessing the enzyme and its industrial applications, such as in food processing to reduce

flatulence-causing properties of legumes.

D(+)-Raffinose

α-Galactosidase
(Enzyme)

Sucrose D-Galactose

+

Click to download full resolution via product page

Caption: Enzymatic hydrolysis of Raffinose.

Experimental Protocols for Characterization
Accurate determination of the physical and chemical properties of D(+)-Raffinose
pentahydrate relies on standardized analytical methods. Below are outlines of the key

experimental protocols.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
HPLC is the standard method for determining the purity (assay) of D(+)-Raffinose
pentahydrate.[4][8][13]
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Objective: To separate and quantify D(+)-Raffinose pentahydrate from any impurities.

Principle: The method utilizes a stationary phase with specific chemical properties to

separate components of a mixture based on their differential interactions. For sugars like

raffinose, HILIC (Hydrophilic Interaction Liquid Chromatography) or specialized carbohydrate

columns are often employed.[18]

Instrumentation:

HPLC system with a pump, autosampler, column oven, and a Refractive Index (RI)

detector or an Evaporative Light Scattering Detector (ELSD).

Methodology:

Standard Preparation: Accurately weigh a reference standard of D(+)-Raffinose
pentahydrate and dissolve it in a known volume of mobile phase to create a stock

solution. Prepare a series of dilutions to generate a calibration curve.

Sample Preparation: Accurately weigh the D(+)-Raffinose pentahydrate sample and

dissolve it in the mobile phase to a concentration within the calibration range.

Chromatographic Conditions:

Column: A carbohydrate analysis column or an amino-propyl bonded silica column.

Mobile Phase: Typically an isocratic mixture of acetonitrile and water.

Flow Rate: Set to an appropriate rate (e.g., 1.0 mL/min).

Column Temperature: Maintained at a constant temperature (e.g., 35 °C) to ensure

reproducible retention times.

Injection Volume: A fixed volume (e.g., 10 µL) is injected for both standards and

samples.

Detection: The eluent is monitored by an RI detector.
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Quantification: The peak area of the raffinose in the sample chromatogram is compared

against the calibration curve generated from the standards to determine its concentration

and, subsequently, its purity.

Determination of Melting Point
Objective: To determine the temperature range over which the crystalline solid melts.

Principle: The melting point is a characteristic physical property of a pure crystalline solid.

The temperature at which the solid-to-liquid phase transition occurs is measured.

Instrumentation: Digital melting point apparatus or a capillary tube-based method (Thiele

tube).

Methodology:

Sample Preparation: A small amount of the dry D(+)-Raffinose pentahydrate powder is

packed into a capillary tube.

Measurement: The capillary tube is placed in the heating block of the apparatus.

Heating: The temperature is increased at a controlled rate.

Observation: The temperature at which the substance first begins to melt and the

temperature at which it becomes completely liquid are recorded as the melting range.

Measurement of Specific Optical Rotation
Objective: To measure the angle through which the plane of polarized light is rotated by a

solution of D(+)-Raffinose pentahydrate.

Principle: Chiral molecules, such as D(+)-Raffinose, are optically active and rotate plane-

polarized light. The specific rotation is an intrinsic property of the compound.

Instrumentation: A polarimeter.

Methodology:
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Solution Preparation: A solution of known concentration is prepared by accurately

weighing D(+)-Raffinose pentahydrate and dissolving it in a precise volume of water

(typically at a concentration of 10 g/100 mL).[8][12]

Measurement: The polarimeter sample tube is filled with the solution.

Analysis: The angle of rotation is measured using the polarimeter, typically at the sodium

D-line wavelength (589 nm) and a controlled temperature (20 °C).

Calculation: The specific rotation is calculated using the formula: [α] = α / (l * c), where α is

the observed rotation, l is the path length of the sample tube in decimeters, and c is the

concentration in g/mL.

Analytical Workflow Visualization
The logical flow for the quality control and analysis of a D(+)-Raffinose pentahydrate sample

can be visualized to ensure all critical steps are followed.
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Caption: Quality control workflow for Raffinose.

Safety, Storage, and Handling
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Safety: While not classified as a hazardous substance, it may cause skin, eye, and

respiratory irritation.[19][20] Standard laboratory safety practices, including wearing gloves

and eye protection, are recommended.[16][19]

Storage: D(+)-Raffinose pentahydrate should be stored in a tightly-closed container in a

cool, dry, and well-ventilated area, away from incompatible substances like strong oxidizing

agents.[3][14][19] The recommended storage temperature is often at room temperature (15-

25 °C) or refrigerated, depending on the supplier's recommendations.[3][8][14]

Handling: Avoid dust formation and inhalation.[19][20] Ensure adequate ventilation when

handling the powder. Wash hands thoroughly after handling.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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